[2-[(2-Methoxyphenyl)methyl]pyrrolidin-1-yl]-(oxiran-2-yl)methanone

• IUPAC Name: [2-[(2-methoxyphenyl)methyl]pyrrolidin-1-yl]-(oxiran-2-yl)methanone
• InChI: InChI=1S/C15H19NO3/c1-18-13-7-3-2-5-11(13)9-12-6-4-8-16(12)15(17)14-10-19-14/h2-3,5,7,12,14H,4,6,8-10H2,1H3
• InChI Key: HNLDIJAORINUSD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CC2CCCN2C(=O)C3CO3
• Molecular Formula: C15H19NO3
• Molecular Weight: 261.32 g/mol

Description

“[2-[(2-Methoxyphenyl)methyl]pyrrolidin-1-yl]-(oxiran-2-yl)methanone” is a complex organic compound. It contains a pyrrolidine ring, which is a five-membered ring with nitrogen as one of the members. Pyrrolidine is a common scaffold in medicinal chemistry, used to create compounds for treating various diseases. The compound also contains a methoxyphenyl group and an oxiran (or epoxide) group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by various factors including the stereochemistry of the molecule, the hybridization of the atoms, and the non-planarity of the ring. The exact molecular structure would require further investigation using techniques such as X-ray crystallography.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups. The pyrrolidine ring, for instance, can undergo various reactions including ring-opening reactions. The oxiran group is also reactive and can undergo reactions such as ring-opening polymerization.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For instance, the presence of the pyrrolidine ring could influence its solubility, stability, and reactivity. The exact physical and chemical properties would require experimental determination.

Future Directions

The future directions for research on this compound could include further investigation of its synthesis, characterization of its physical and chemical properties, determination of its mechanism of action, and assessment of its safety and potential therapeutic applications.